3-[(3,4-Dimethoxyphenyl)-(2,4-dioxochromen-3-yl)methyl]chromene-2,4-dione

• Molecular Formula: C27H20O8
• Molecular Weight: 472.4 g/mol
• IUPAC Name: 3-[(3,4-dimethoxyphenyl)-(2,4-dioxochromen-3-yl)methyl]chromene-2,4-dione
• InChI: InChI=1S/C27H20O8/c1-32-19-12-11-14(13-20(19)33-2)21(22-24(28)15-7-3-5-9-17(15)34-26(22)30)23-25(29)16-8-4-6-10-18(16)35-27(23)31/h3-13,21-23H,1-2H3
• InChI Key: NXZDJBZFMOLPMB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)C(C2C(=O)C3=CC=CC=C3OC2=O)C4C(=O)C5=CC=CC=C5OC4=O)OC

Description

The compound 3-[(3,4-Dimethoxyphenyl)-(2,4-dioxochromen-3-yl)methyl]chromene-2,4-dione features a chromene-2,4-dione core substituted with a 3,4-dimethoxyphenyl group and a 2,4-dioxochromen-3-yl moiety. Chromene derivatives are widely studied for their biological activities, including anticancer, antioxidant, and enzyme-inhibitory properties.

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural and Functional Group Analysis

Table 1: Structural Comparison of Key Compounds

Compound Name/Identifier	Core Structure	Key Substituents	Functional Groups	Potential Applications
Target Compound	Chromene-2,4-dione	3,4-Dimethoxyphenyl, 2,4-dioxochromen-3-yl	Methoxy, Dione	Anticancer, enzyme inhibition
Compound 11 (Molecules, 2014)	Furo[3,2-g]chromene	5-Formyl, 3-hydroxy-3-methoxy, isopropyl	Aldehyde, alcohol, methoxy	Undisclosed (synthetic focus)
Compound	Azanium chloride	Dual 3,4-dimethoxyphenethyl groups	Methoxy, ammonium, carbamoyl	Alkaloid analog synthesis

Key Differences and Implications

Substituent Effects: The target compound’s 3,4-dimethoxyphenyl group is directly attached to the chromene core, unlike the phenethyl chains in ’s compound. Compound 11 () contains a formyl group, which is electron-withdrawing and reactive, contrasting with the target’s electron-rich methoxy groups. This difference may alter metabolic stability or target selectivity .

Polarity and Solubility :

• The chromene-2,4-dione core in the target compound introduces two ketone groups, increasing polarity compared to the furochromene core of Compound 11. This could enhance aqueous solubility but reduce bioavailability .
• ’s compound includes an ammonium group , making it water-soluble and ideal for intermediate purification in synthetic workflows, whereas the target compound’s neutrality may favor cellular uptake .

Synthetic Pathways :

• Compound 11 was synthesized via cyclization of ethynyl intermediates, a method adaptable to the target compound’s chromene-dione core .
• ’s compound employs carbamoyl and ammonium functionalization, reflecting strategies for alkaloid-derived therapeutics .

Research Findings and Limitations

• Biological Activity: While direct data on the target compound’s bioactivity is absent, structurally related chromene derivatives (e.g., coumarins) are known for inhibiting tyrosine kinases and topoisomerases. The 3,4-dimethoxyphenyl group is associated with enhanced anticancer activity in alkaloid analogs .
• Gaps in Knowledge: No experimental data on the target compound’s stability, toxicity, or target binding is available. Further studies should prioritize synthesis (e.g., adapting methods from ) and comparative bioassays.